Cas no 1895165-97-5 (1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine)
1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine
- EN300-1837499
- 1895165-97-5
-
- Inchi: 1S/C8H17NO/c1-7(2,6-10-3)8(9)4-5-8/h4-6,9H2,1-3H3
- InChI Key: MRSNYHFWOWAFES-UHFFFAOYSA-N
- SMILES: O(C)CC(C)(C)C1(CC1)N
Computed Properties
- Exact Mass: 143.131014166g/mol
- Monoisotopic Mass: 143.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 35.2Ų
1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1837499-0.05g |
1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine |
1895165-97-5 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1837499-0.1g |
1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine |
1895165-97-5 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1837499-0.25g |
1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine |
1895165-97-5 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1837499-0.5g |
1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine |
1895165-97-5 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1837499-1.0g |
1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine |
1895165-97-5 | 1g |
$1357.0 | 2023-06-01 | ||
| Enamine | EN300-1837499-2.5g |
1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine |
1895165-97-5 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1837499-5.0g |
1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine |
1895165-97-5 | 5g |
$3935.0 | 2023-06-01 | ||
| Enamine | EN300-1837499-10.0g |
1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine |
1895165-97-5 | 10g |
$5837.0 | 2023-06-01 | ||
| Enamine | EN300-1837499-1g |
1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine |
1895165-97-5 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1837499-5g |
1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine |
1895165-97-5 | 5g |
$3687.0 | 2023-09-19 |
1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine
Professional Introduction to Compound with CAS No. 1895165-97-5 and Product Name: 1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine
Compound with the CAS number 1895165-97-5 and the product name 1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a cyclopropane ring, which is a key feature that contributes to its distinct chemical properties and biological activities.
The cyclopropane moiety in 1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine introduces a high degree of strain into the molecule, which can be exploited to enhance binding affinity and selectivity in biological targets. This structural feature has been extensively studied in the context of designing novel therapeutic agents. Recent research has demonstrated that compounds containing cyclopropane rings often exhibit enhanced metabolic stability and improved pharmacokinetic profiles, making them attractive candidates for further development.
In the realm of medicinal chemistry, the synthesis and characterization of 1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine have been influenced by the latest advancements in synthetic methodologies. The introduction of functional groups such as the methoxy and methyl substituents on the cyclopropane ring not only modifies the electronic properties of the molecule but also influences its interaction with biological targets. These modifications are critical in fine-tuning the pharmacological properties of the compound, ensuring optimal efficacy and safety profiles.
One of the most compelling aspects of 1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine is its potential as a scaffold for drug discovery. The cyclopropane ring provides a rigid structure that can be easily modified to target specific biological pathways. Recent studies have highlighted the compound's ability to interact with enzymes and receptors involved in various disease mechanisms, including inflammation, pain, and neurodegeneration. These interactions have been investigated through both computational modeling and experimental validation, providing strong evidence for its therapeutic potential.
The synthesis of 1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine involves a series of well-defined chemical transformations that showcase the expertise of modern synthetic chemists. The use of advanced catalytic systems and green chemistry principles has enabled the efficient production of this compound while minimizing environmental impact. These synthetic strategies are in line with global trends toward sustainable pharmaceutical manufacturing, ensuring that the compound can be produced on an industrial scale with minimal waste.
From a biological perspective, 1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine has shown promising results in preclinical studies. Its ability to modulate key biological pathways suggests that it could be developed into a novel therapeutic agent for a range of conditions. The compound's unique structural features make it an attractive candidate for further investigation, particularly in the context of targeted drug delivery systems. These systems aim to enhance drug efficacy by delivering compounds directly to their sites of action within the body.
The development of 1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine is also influenced by advancements in analytical chemistry techniques. High-resolution spectroscopy methods such as NMR and mass spectrometry have been crucial in elucidating the structure and purity of this compound. These techniques provide detailed insights into its molecular interactions, helping researchers to optimize its pharmacological properties. The combination of computational modeling and experimental validation ensures that the compound's potential is fully explored before moving into clinical trials.
In conclusion, 1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it an exciting candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping future therapeutic strategies across various medical disciplines.
1895165-97-5 (1-(1-methoxy-2-methylpropan-2-yl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)